2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(4-fluorobenzyl)ethanamine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(4-ethoxyphenyl)methyl]-N-[(4-fluorophenyl)methyl]ethanamine
• InChI: InChI=1S/C25H26FNO3/c1-2-28-23-10-5-21(6-11-23)17-27(16-20-3-8-22(26)9-4-20)14-13-19-7-12-24-25(15-19)30-18-29-24/h3-12,15H,2,13-14,16-18H2,1H3
• InChI Key: SUJYCHNFMXHEEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN(CCC2=CC3=C(C=C2)OCO3)CC4=CC=C(C=C4)F
• Molecular Formula: C25H26FNO3
• Molecular Weight: 407.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(4-fluorobenzyl)ethanamine, commonly known as 4-FA, is a synthetic amphetamine-like compound that has gained popularity in recent years due to its stimulating effects and potential therapeutic applications. This compound is a member of the phenethylamine class of compounds and is structurally similar to other amphetamine-like compounds such as MDMA and amphetamine.

Mechanism of Action

The exact mechanism of action of 4-FA is not fully understood, but it is believed to act as a releasing agent for serotonin, dopamine, and norepinephrine. This means that it increases the levels of these neurotransmitters in the brain by promoting their release from nerve terminals.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-FA include increased heart rate and blood pressure, decreased appetite, and increased alertness and energy. It has also been reported to produce feelings of euphoria and empathy, similar to other amphetamine-like compounds such as MDMA.

Advantages and Limitations for Lab Experiments

The advantages of using 4-FA in lab experiments include its ability to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can be useful for studying the effects of these neurotransmitters on behavior and mood. However, the limitations of using 4-FA in lab experiments include its potential for abuse and its lack of specificity for particular neurotransmitter systems.

Future Directions

Future research on 4-FA could focus on its potential therapeutic applications in the treatment of mood disorders and other psychiatric conditions. Additionally, further studies could investigate the long-term effects of 4-FA use on the brain and behavior, as well as its potential for abuse and addiction. Finally, research could explore the development of more specific and targeted compounds that could produce similar therapeutic effects without the potential for abuse and addiction.

Scientific Research Applications

4-FA has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mood disorders. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are all neurotransmitters that play a role in regulating mood and emotion.